4-((Furan-2-ylmethyl)sulfonyl)-1-(methylsulfonyl)piperidine

• IUPAC Name: 4-(furan-2-ylmethylsulfonyl)-1-methylsulfonylpiperidine
• InChI: InChI=1S/C11H17NO5S2/c1-18(13,14)12-6-4-11(5-7-12)19(15,16)9-10-3-2-8-17-10/h2-3,8,11H,4-7,9H2,1H3
• InChI Key: YBHRRNVNGOOIDZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)S(=O)(=O)CC2=CC=CO2
• Molecular Formula: C11H17NO5S2
• Molecular Weight: 307.4 g/mol
• CAS No.: 1448124-48-8

Description

4-((Furan-2-ylmethyl)sulfonyl)-1-(methylsulfonyl)piperidine is a useful research compound. Its molecular formula is C11H17NO5S2 and its molecular weight is 307.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

4-((Furan-2-ylmethyl)sulfonyl)-1-(methylsulfonyl)piperidine is a compound that may be involved in various synthetic and chemical processes due to its structural components, such as the piperidine ring and sulfonyl groups. Compounds containing sulfonyl hydrazones and piperidine rings are significant in medicinal chemistry, leading to the synthesis of novel compounds with potential biological activities. For instance, a study by Karaman et al. (2016) focused on the microwave-assisted synthesis of new sulfonyl hydrazones incorporating piperidine derivatives. These compounds were evaluated for their antioxidant and anticholinesterase activities, indicating the potential use of such structures in therapeutic applications Karaman et al., 2016.

Antimicrobial Activity

Compounds structurally related to this compound, especially those containing the piperidine scaffold, have been synthesized and evaluated for their antimicrobial properties. Vinaya et al. (2009) synthesized several 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives and assessed their antimicrobial efficacy against bacterial and fungal pathogens affecting tomato plants. The study concluded that the nature of substitutions on the benzhydryl ring and sulfonamide ring influences antibacterial activity, highlighting the importance of structural modifications for enhancing biological activities Vinaya et al., 2009.

Corrosion Inhibition

Another application of compounds with furan and sulfonyl functionalities includes their use as corrosion inhibitors. Sappani and Karthikeyan (2014) investigated the effectiveness of certain drugs, which share structural similarities with this compound, as inhibitors for mild steel corrosion in acidic media. These compounds demonstrated promising results in protecting metal surfaces, suggesting their potential utility in industrial applications to prevent material degradation Sappani & Karthikeyan, 2014.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the context in which it is used. For instance, in the case of furan-2-carbaldehydes, they can act as efficient green C1 building blocks in the synthesis of quinazolin-4(3H)-ones.

Safety and Hazards

Furan is somewhat toxic and volatile. Proper safety measures should be taken while handling it or any compounds containing it.